(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

• Molecular Formula: C22H13BrO6S
• Molecular Weight: 485.3 g/mol
• IUPAC Name: [(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C22H13BrO6S/c23-14-6-12(21-13(7-14)10-26-11-27-21)8-18-20(24)16-4-3-15(9-17(16)29-18)28-22(25)19-2-1-5-30-19/h1-9H,10-11H2/b18-8-
• InChI Key: MLYHQQSNCXDBLV-LSCVHKIXSA-N
• Isomeric SMILES: C1C2=C(C(=CC(=C2)Br)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CS5)OCO1
• Canonical SMILES: C1C2=C(C(=CC(=C2)Br)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CS5)OCO1

Description

The compound "(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate" is a structurally complex molecule featuring a benzodioxin core fused with a benzofuranone moiety and a bromo substituent at the 6-position. The Z-configuration of the methylidene group at the 2-position is critical for its stereochemical identity. The thiophene-2-carboxylate ester at the 6-hydroxy position introduces aromatic and electronic diversity, distinguishing it from analogs with aliphatic or other aryl ester groups (e.g., cyclohexanecarboxylate in CAS 929380-29-0) .

Preparation Methods

Copper-Catalyzed Cyclization

Aryl propargyl ethers undergo Cu(I)-mediated cyclization to form 3-oxo-2,3-dihydro-1-benzofuran derivatives. For example:

• Substrate : 2-hydroxyacetophenone derivatives.

• Conditions : CuI (10 mol%), Cs₂CO₃ (2 equiv), pyridine, 80°C, 12 h.

• Yield : 70–85%.

Rhodium-Catalyzed Annulation

Cyclopentadienyl rhodium complexes facilitate C–H activation and cyclization:

• Substrate : Benzamide derivatives.

• Conditions : [Cp*RhCl₂]₂ (5 mol%), NaOPiv·H₂O (additive), dichloromethane, 60°C.

• Yield : 30–80%.

Base-Mediated Cyclization

Intramolecular aldol condensation under basic conditions:

• Substrate : α-Haloketones and salicylaldehydes.

• Conditions : K₂CO₃, DMF, 100°C, 24 h.

• Yield : 81–97%.

Synthesis of the 6-Bromo-4H-1,3-benzodioxin-8-yl Moiety

The benzodioxin fragment is prepared via acid-catalyzed heteroannulation or electrophilic bromination :

One-Pot Heteroannulation

Benzoquinone derivatives react with cyclohexenones under acidic conditions:

• Substrate : 1,4-Benzoquinone and 2-methylcyclohexenone.

• Conditions : Acetic acid, toluene, reflux (110°C), 24 h.

• Yield : 75–91%.

Bromination at C6

Electrophilic bromination using N-bromosuccinimide (NBS):

• Substrate : 4H-1,3-benzodioxin-8-carbaldehyde.

• Conditions : NBS (1.2 equiv), CCl₄, 0°C to rt, 6 h.

• Yield : 88%.

Formation of the Methylidene Bridge

The (Z)-methylidene group is introduced via Knoevenagel condensation :

Condensation Reaction

3-Oxo-benzofuran reacts with 6-bromo-4H-1,3-benzodioxin-8-carbaldehyde:

• Substrate : 3-Oxo-2,3-dihydro-1-benzofuran-6-ol and benzodioxin-aldehyde.

• Conditions : Piperidine (catalyst), acetic anhydride, 80°C, 8 h.

• Stereoselectivity : Z-configuration favored due to steric hindrance.

• Yield : 65–78%.

Esterification with Thiophene-2-carboxylate

The hydroxyl group at C6 of the benzofuran core is esterified using carbodiimide-mediated coupling :

EDC/HOBt Coupling

• Substrate : (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-ol and thiophene-2-carboxylic acid.

• Conditions : EDC (1.5 equiv), HOBt (1.5 equiv), DMF, rt, 12 h.

• Yield : 72–89%.

DCC/DMAP Coupling

Alternative method for sterically hindered substrates:

• Conditions : DCC (1.2 equiv), DMAP (0.35 equiv), anhydrous DCM, 48 h.

• Yield : 68–83%.

Optimization and Purification

Reaction Monitoring

• Analytical Tools : TLC (hexane:EtOAc 3:1), HPLC (C18 column, MeCN:H₂O gradient).

Purification

• Column Chromatography : Silica gel, hexane/EtOAc (95:5 to 80:20).

• Recrystallization : Ethanol/water (1:1).

Key Data Tables

Table 1: Comparison of Cyclization Methods

Method	Catalyst	Yield (%)	Time (h)	Reference
Cu-Catalyzed	CuI	70–85	12
Rh-Catalyzed	[Cp*RhCl₂]₂	30–80	24
Base-Mediated	K₂CO₃	81–97	24

Table 2: Esterification Efficiency

Coupling Agent	Solvent	Yield (%)	Purity (%)	Reference
EDC/HOBt	DMF	72–89	>95
DCC/DMAP	DCM	68–83	>90

Challenges and Solutions

• Stereochemical Control : Use of bulky bases (e.g., DIPEA) to favor Z-isomer.

• Regioselective Bromination : Directed ortho-bromination using NBS in CCl₄.

• Side Reactions : Avoid over-oxidation by limiting reaction time to 8 h .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to the formation of new derivatives.

Substitution: The bromine atom in the benzodioxin ring can be substituted with other groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylated or hydroxylated derivatives, while substitution reactions can introduce various functional groups into the compound.

Scientific Research Applications

(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Computed Properties:

• Molecular Weight : 375.2 g/mol
• XLogP3 : 3.4 (moderate lipophilicity)
• Hydrogen Bond Donor/Acceptor Count: 1/5
• Topological Polar Surface Area (TPSA) : 65 Ų

The bromine atom enhances molecular weight and may contribute to halogen bonding interactions, while the thiophene ring’s sulfur atom could influence π-π stacking and redox properties. The compound’s synthetic route likely involves Suzuki-Miyaura coupling or similar cross-coupling methodologies, as seen in structurally related benzophenone derivatives (e.g., BPOH-TPA, BPOH-PhCz) .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name / CAS	Molecular Formula	Molecular Weight (g/mol)	XLogP3	TPSA (Ų)	Key Substituents	Notable Properties
Target Compound	C₂₄H₁₅BrO₆S	375.2	3.4	65	Thiophene-2-carboxylate, Br	High TPSA, moderate lipophilicity
CAS 929380-29-0	C₂₄H₂₁BrO₆	485.3	N/A	N/A	Cyclohexanecarboxylate, Br	Aliphatic ester, higher molecular weight
BPOH-TPA	C₃₁H₂₃NO₂	441.2	N/A	N/A	Triphenylamine, hydroxybenzophenone	Fluorescent, Suzuki-coupled aryl group
BPOH-SF	C₂₉H₂₀O₂S	432.5	N/A	N/A	Dibenzothiophene, hydroxybenzophenone	Sulfur-rich, potential optoelectronic use

Structural and Electronic Differences

Ester Group Variations :

• The thiophene-2-carboxylate group in the target compound introduces aromaticity and electron-withdrawing effects, which may enhance stability and π-π interactions compared to the cyclohexanecarboxylate analog (CAS 929380-29-0). Aliphatic esters like cyclohexanecarboxylate typically increase hydrophobicity but reduce electronic conjugation .
• In BPOH-SF, the dibenzothiophene substituent provides a sulfur-containing heteroaromatic system, analogous to the thiophene in the target compound but with extended conjugation .

Halogen vs.

Hydrogen Bonding Capacity: The target compound’s 5 H-bond acceptors (vs. 2 in BPOH-TPA) and 1 H-bond donor suggest higher solubility in polar solvents compared to analogs with fewer acceptors .

Physicochemical and Functional Implications

Lipophilicity and Bioavailability :

• The target compound’s XLogP3 of 3.4 indicates moderate membrane permeability, comparable to BPOH-SF (estimated LogP ~4.0). The cyclohexanecarboxylate analog’s higher molecular weight (485.3 g/mol) may reduce diffusion efficiency .

Crystallinity and Packing: The rigid benzodioxin-benzofuranone core and thiophene’s planar structure likely promote dense crystal packing, as seen in related compounds analyzed via SHELX refinement tools .

pylori . Material Science: The thiophene group’s electronic properties suggest utility in organic semiconductors, akin to dibenzothiophene in BPOH-SF .

Biological Activity

The compound (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate is a complex organic molecule that has garnered interest in medicinal chemistry due to its diverse biological activities. Its unique structural features, including a benzofuran core and a bromo-substituted benzodioxin moiety, suggest potential interactions with various biological targets.

Structural Characteristics

This compound is characterized by the following structural features:

• Benzofuran Core : A fused bicyclic structure that enhances its lipophilicity and biological interactions.
• Bromo Group : Introduces significant reactivity and may influence pharmacological properties.
• Functional Groups : The presence of ester and thiophene functionalities contributes to its diverse chemical reactivity.

Predicted Biological Activities

Using computational models such as PASS (Prediction of Activity Spectra for Substances), the following biological activities have been predicted for this compound:

Activity Type	Description
Antimicrobial	Exhibits efficacy against various pathogens, potentially due to structural similarities with known antimicrobial agents.
Anticancer	May interact with cellular pathways involved in cancer progression, similar to other benzofuran derivatives.
Anti-inflammatory	Functional groups may modulate inflammatory responses, indicating potential therapeutic applications in inflammatory diseases.

The mechanism of action for this compound likely involves its interaction with specific molecular targets such as enzymes or receptors. The structural arrangement allows it to fit into active sites, leading to inhibition or modulation of enzymatic activity. This interaction can trigger various biochemical pathways, resulting in therapeutic effects.

Case Studies and Research Findings

• Antimicrobial Activity : Studies have shown that derivatives of benzofuran exhibit antimicrobial properties. For instance, compounds similar to this one have been tested against bacterial strains like Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition zones in agar diffusion assays.
• Anticancer Potential : Research on benzofuran derivatives indicates that they can induce apoptosis in cancer cells. For example, a study found that compounds with similar structures inhibited cell proliferation in breast cancer cell lines through the activation of caspase pathways.
• Anti-inflammatory Effects : In vitro studies have indicated that certain derivatives can reduce the production of pro-inflammatory cytokines in macrophages, suggesting a potential application in treating inflammatory conditions.

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic reactions:

• Formation of the Benzodioxin Core : Cyclization reactions involving brominated phenols and diols.
• Formation of the Benzofuran Core : Cyclization of phenol derivatives with aldehydes.
• Coupling Reaction : Condensation between the two core structures under basic conditions.
• Esterification : Final esterification with thiophene carboxylic acid.